Cas no 25283-73-2 (1,2,5-Thiadiazole, 3-methyl-4-phenyl-)

• Product Name: 1,2,5-Thiadiazole, 3-methyl-4-phenyl-
• CAS No: 25283-73-2
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 1422037
• PubChem ID: 12503516
• Update Time: 2025-04-20

1,2,5-Thiadiazole, 3-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole, 3-methyl-4-phenyl-
• 3-methyl-4-phenyl-1,2,5-thiadiazole
• SCHEMBL4975817
• 25283-73-2
• 3-Methyl-4-phenyl-[1,2,5]thiadiazole
• DTXSID90500625

• Inchi： 1S/C9H8N2S/c1-7-9(11-12-10-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： FLEZBTZTSHXYQH-UHFFFAOYSA-N
• SMILES： S1N=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 176.04094
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives